Cas no 1250562-53-8 (1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester)

• Product Name: 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester
• CAS No: 1250562-53-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6578179
• Update Time: 2025-05-20

1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester
• Ethyl 2-amino-3-(3,4,5-trimethyl-1h-pyrazol-1-yl)propanoate

• Inchi： 1S/C11H19N3O2/c1-5-16-11(15)10(12)6-14-9(4)7(2)8(3)13-14/h10H,5-6,12H2,1-4H3
• InChI Key： FXTVJRLSBXQGKH-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C(C)=C1C)C(N)C(=O)OCC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 347.4±42.0 °C(Predicted)
• pka: 6.39±0.33(Predicted)

Additional information on 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester

Recent Advances in the Study of 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester (CAS: 1250562-53-8)

The compound 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester (CAS: 1250562-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1H-Pyrazole-1-propanoic acid derivatives, with particular emphasis on the ethyl ester variant. The compound's α-amino and trimethyl groups contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have successfully optimized the synthesis route, achieving higher yields and purity, which is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable binding interactions with certain protein targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on conducting more comprehensive in vivo studies to evaluate efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-Pyrazole-1-propanoic acid, α-amino-3,4,5-trimethyl-, ethyl ester represents a compelling area of research within the chemical biology and medicinal chemistry fields. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should prioritize mechanistic insights and translational research to bridge the gap between laboratory findings and clinical utility.